3-butoxy-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 3-butoxy-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H23N3O3/c1-4-5-11-26-17-8-6-7-16(13-17)19(25)22-21-24-23-20(27-21)18-10-9-14(2)12-15(18)3/h6-10,12-13H,4-5,11H2,1-3H3,(H,22,24,25)
• InChI Key: BLNXHNMZQATAEP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=NN=C(O2)C3=C(C=C(C=C3)C)C
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

3-butoxy-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential anti-cancer properties. Its chemical structure is shown below:

Scientific Research Applications

Crystal Structure and Molecular Analysis

The 1,3,4-oxadiazole derivatives, including compounds closely related to 3-butoxy-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide, have been extensively studied for their crystal structure and molecular behavior. The intermolecular hydrogen bonding patterns and crystal structures of these compounds were characterized, revealing detailed insights into their molecular geometry and interactions. The Hirshfeld surfaces computational method was employed to quantify the intercontacts, providing a comprehensive understanding of the molecular structure of these compounds (Karanth et al., 2019).

Anticancer Activity

Research has been conducted on derivatives of 1,3,4-oxadiazole for their potential anticancer activity. A series of substituted benzamides, structurally similar to 3-butoxy-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide, were synthesized and demonstrated moderate to excellent anticancer activity against various cancer cell lines. These findings highlight the potential therapeutic applications of 1,3,4-oxadiazole derivatives in cancer treatment (Ravinaik et al., 2021).

Antioxidant Evaluation

A series of functionalized 1,3,4-oxadiazoles, including compounds with structural similarities to 3-butoxy-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide, were synthesized and evaluated for their antioxidant activity. The compounds demonstrated excellent protection against DNA damage, suggesting their potential role in mitigating oxidative stress-related damage (Bondock et al., 2016).

Electrochemical Behavior and Antioxidant Properties

Investigations into the electrochemical behavior and antioxidant properties of compounds related to 1,3,4-oxadiazoles have shown significant results. The compounds exhibited good antioxidant properties, with potential implications in the prevention of diseases such as cancer or coronary heart disease. The correlation between redox properties and biochemical studies provides insights into the mechanism of action of these compounds (Poojari et al., 2016).